Cas no 2680891-77-2 (methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate)

• Product Name: methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate
• CAS No: 2680891-77-2
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5636859
• PubChem ID: 165927092
• Update Time: 2025-06-29

methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28291679
• methyl 4-(2-{[(tert-butoxy)carbonyl]amino}acetyl)-2-methylbenzoate
• 2680891-77-2
• methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate

• Inchi： 1S/C16H21NO5/c1-10-8-11(6-7-12(10)14(19)21-5)13(18)9-17-15(20)22-16(2,3)4/h6-8H,9H2,1-5H3,(H,17,20)
• InChI Key： NBUZUNDFMQTJNI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C(=O)OC)=C(C)C=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate

Introduction to Methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate (CAS No. 2680891-77-2)

Methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate, with the CAS registry number 2680891-77-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzoate ester group, a tert-butoxy carbonyl (Boc) protecting group, and an amino acetyl substituent. Its unique combination of functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of peptide-based drugs and other therapeutic agents.

The methyl benzoate moiety serves as a versatile platform for further chemical modifications, enabling the construction of diverse structures with tailored biological activities. The presence of the tert-butoxy carbonyl (Boc) group provides an excellent protecting strategy for amino groups during multi-step synthesis, ensuring high yields and purity in intermediate stages. Recent advancements in peptide synthesis have highlighted the importance of such protecting groups in streamlining complex molecular constructions.

One of the most exciting developments involving methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate is its role as a precursor in the synthesis of bioactive peptides. Researchers have demonstrated that this compound can be effectively incorporated into peptide backbones, leveraging its stability and reactivity under mild conditions. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have shown that this compound can serve as a building block for designing inhibitors of proteolytic enzymes, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.

The methyl ester functionality also plays a crucial role in modulating the physicochemical properties of the compound, such as solubility and stability. This feature is particularly advantageous in drug delivery systems, where precise control over these parameters is essential for achieving optimal therapeutic outcomes. Recent research has explored the use of this compound in lipid-based nanoparticles and other advanced drug delivery vehicles, further underscoring its versatility.

From a synthetic standpoint, the preparation of methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate involves a series of well-established organic transformations. The key steps typically include Friedel-Crafts acylation, Boc protection, and esterification reactions. These methods have been optimized over the years to ensure high efficiency and scalability, making this compound accessible for both academic and industrial applications.

In terms of biological evaluation, preliminary studies have indicated that derivatives of this compound exhibit promising activities against various enzyme targets. For example, certain analogs have demonstrated potent inhibitory effects on matrix metalloproteinases (MMPs), which are enzymes associated with extracellular matrix remodeling and tumor progression. These findings suggest that further exploration of this compound's biological profile could lead to novel therapeutic interventions.

Moreover, the tert-butoxy carbonyl (Boc) group's compatibility with various coupling reagents has facilitated its integration into solid-phase peptide synthesis (SPPS). This compatibility has been leveraged in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery programs. Recent advancements in SPPS technologies have further enhanced the utility of this compound in large-scale synthetic efforts.

In conclusion, methyl 4-(2-{(tert-butoxy)carbonylamino}acetyl)-2-methylbenzoate (CAS No. 2680891-77-2) stands out as a pivotal intermediate in modern organic synthesis. Its unique structure, combined with its favorable chemical properties and compatibility with cutting-edge synthetic methodologies, positions it as an invaluable tool in drug discovery and development. As research continues to uncover new applications for this compound, its significance within the scientific community is likely to grow further.